Cas no 23665-96-5 (Neogrifolin)
Neogrifolin Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol,5-methyl-4-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-
- Neogrifolin
- 1,3-Benzenediol,5-methyl-4-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)-
- 1,3-Benzenediol,5-methyl-4-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]- (9CI)
- Resorcinol,5-methyl-4-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)- (8CI)
- MEGxm0_000089
- 5-Methyl-6-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-1,3-benzenediol
- AKOS040762105
- 1,3-Benzenediol, 5-methyl-4-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-
- 4-farnesyl-5-methylresorcinol
- 5-methyl-4-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl]benzene-1,3-diol
- NCGC00169446-01
- BDBM50537952
- 23665-96-5
- 2SLA8PNR99
- E,E,5-Methyl-4-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-1,3-benzenediol
- CHEBI:170126
- 5-Methyl-4-((2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl)benzene-1,3-diol
- starbld0006025
- 5-Methyl-4-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-1,3-benzenediol
- CHEMBL4641877
- 5-methyl-4-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl]benzene-1,3-diol
- BRD-K77797958-001-01-4
- CS-0143829
- 5-methyl-4-[(2E, 6E)-3, 7, 11-trimethyldodeca-2, 6, 10-trienyl]benzene-1, 3-diol
- ACon1_000698
- DTXSID701318136
- Resorcinol, 5-methyl-4-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)-
- HY-N8387
- 1,3-Benzenediol, 5-methyl-4-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)-
- 1,3-Benzenediol, 5-methyl-4-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-
- 5-methyl-4-((2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl)benzene-1,3-diol
- DA-56100
-
- Inchi: 1S/C22H32O2/c1-16(2)8-6-9-17(3)10-7-11-18(4)12-13-21-19(5)14-20(23)15-22(21)24/h8,10,12,14-15,23-24H,6-7,9,11,13H2,1-5H3/b17-10+,18-12+
- InChI Key: JWDIUXFSIWOGDP-VZRGJMDUSA-N
- SMILES: OC1=CC(=CC(C)=C1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)O
Computed Properties
- Exact Mass: 328.24
- Monoisotopic Mass: 328.24
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 7.2
Experimental Properties
- Color/Form: Powder
- Density: 1.0±0.1 g/cm3
- Boiling Point: 479.2±45.0 °C at 760 mmHg
- Flash Point: 209.6±23.3 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
Neogrifolin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Neogrifolin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4637-1 mg |
Neogrifolin |
23665-96-5 | 1mg |
¥2595.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N39680-5 mg |
1,3-Benzenediol,5-methyl-4-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]- |
23665-96-5 | 5mg |
¥5120.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN4637-5mg |
Neogrifolin |
23665-96-5 | 5mg |
¥ 11900 | 2024-07-19 | ||
| TargetMol Chemicals | TN4637-5 mg |
Neogrifolin |
23665-96-5 | 98% | 5mg |
¥ 3,560 | 2023-07-10 | |
| TargetMol Chemicals | TN4637-1 mL * 10 mM (in DMSO) |
Neogrifolin |
23665-96-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3660 | 2023-09-15 | |
| TargetMol Chemicals | TN4637-1 ml * 10 mm |
Neogrifolin |
23665-96-5 | 1 ml * 10 mm |
¥ 14280 | 2024-07-19 |
Neogrifolin Related Literature
-
Minghua Jiang,Zhenger Wu,Lan Liu,Senhua Chen Org. Biomol. Chem. 2021 19 1644
-
Xin-Hui Tian,Li-Li Hong,Wei-Hua Jiao,Hou-Wen Lin Nat. Prod. Rep. 2023 40 718
-
Regina Geris,Thomas J. Simpson Nat. Prod. Rep. 2009 26 1063
-
Zhong-Yu Zhou,Ji-Kai Liu Nat. Prod. Rep. 2010 27 1531
-
Seulah Lee,Jae Sik Yu,Seoung Rak Lee,Ki Hyun Kim Nat. Prod. Rep. 2022 39 512
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
- Sesquiterpenoids
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
Additional information on Neogrifolin
Recent Advances in Neogrifolin (23665-96-5) Research: A Comprehensive Review
Neogrifolin (CAS: 23665-96-5), a bioactive secondary metabolite derived from fungi, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, initially isolated from Albatrellus species, exhibits a range of promising pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities. The unique chemical structure of Neogrifolin, characterized by its grifolin backbone with specific functional modifications, makes it a compelling candidate for drug development and therapeutic applications.
Recent studies have focused on elucidating the molecular mechanisms underlying Neogrifolin's biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Neogrifolin selectively inhibits the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell proliferation and survival in various cancers. The research team employed a combination of in vitro assays and molecular docking simulations to confirm the compound's binding affinity to key kinases within this pathway. These findings suggest that Neogrifolin could serve as a potential lead compound for developing novel targeted therapies against PI3K-driven malignancies.
In addition to its anticancer properties, Neogrifolin has shown remarkable efficacy in modulating immune responses. A recent preclinical investigation published in Frontiers in Pharmacology revealed that Neogrifolin significantly reduces the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in macrophage models through the suppression of NF-κB activation. This immunomodulatory effect was observed at nanomolar concentrations, highlighting the compound's potency. Researchers speculate that these properties could be leveraged for treating chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
The structural optimization of Neogrifolin has also been a focus of recent research efforts. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of several Neogrifolin derivatives with improved pharmacokinetic profiles. Through systematic SAR (Structure-Activity Relationship) studies, researchers identified specific modifications to the phenolic hydroxyl groups that enhance both solubility and metabolic stability while retaining biological activity. These advancements address previous challenges related to the compound's poor bioavailability and represent a significant step toward clinical translation.
Emerging evidence also points to Neogrifolin's potential in combating antimicrobial resistance. A multi-institutional study published in Antimicrobial Agents and Chemotherapy demonstrated that Neogrifolin exhibits synergistic effects with conventional antibiotics against methicillin-resistant Staphylococcus aureus (MRSA). The compound appears to disrupt bacterial membrane integrity while simultaneously inhibiting efflux pumps, thereby potentiating the activity of co-administered antibiotics. This dual mechanism of action makes Neogrifolin particularly valuable in the context of rising antibiotic resistance.
Despite these promising developments, challenges remain in the clinical development of Neogrifolin. Current research is actively addressing issues related to large-scale production, formulation optimization, and comprehensive toxicity profiling. Recent advancements in fungal fermentation technology and semi-synthetic approaches have shown potential for overcoming supply limitations. As the scientific community continues to unravel the full therapeutic potential of this fascinating compound, Neogrifolin stands poised to make significant contributions to the next generation of biologically inspired pharmaceuticals.
23665-96-5 (Neogrifolin) Related Products
- 77390-29-5(WIGANDOL)
- 140865-68-5(1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl-)
- 39776-48-2(1,4-Naphthalenediol,2-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaen-1-yl)-3-methyl-)
- 163135-95-3(Piperogalin)
- 39776-45-9(menahydroquinone-4)
- 3819-09-8(1,4-Benzenediol,2,3-dimethyl-5-[(2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaen-1-yl]-)
- 148467-11-2(stuA protein)
- 109741-42-6(1,4-Benzenediol,5-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dimethyl-)
- 62566-45-4(1,3-Benzenediol, 5-methyl-4-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-)
- 110107-11-4(1,4-Benzenediol, 2,3-dimethyl-5-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-, (E,E)- (9CI))